Cas no 2680834-70-0 (Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a synthetic intermediate primarily used in pharmaceutical and organic chemistry research. Its key structural features include a brominated tetrahydroisoquinoline core and a benzyl carboxylate ester group, which enhance its utility in further functionalization and derivatization. The bromine substituent at the 8-position offers a reactive site for cross-coupling reactions, while the 4,4-dimethyl group provides steric stability. This compound is particularly valuable in the synthesis of bioactive molecules, serving as a precursor for alkaloid analogs and other heterocyclic systems. Its well-defined reactivity and stability make it a reliable choice for targeted synthetic applications.
Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure
2680834-70-0 structure
Product Name:Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
CAS No:2680834-70-0
MF:C19H20BrNO2
MW:374.271604537964
CID:5626679
PubChem ID:165928905
Update Time:2025-06-09

Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2680834-70-0
    • benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • EN300-28301234
    • Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Inchi: 1S/C19H20BrNO2/c1-19(2)13-21(11-15-16(19)9-6-10-17(15)20)18(22)23-12-14-7-4-3-5-8-14/h3-10H,11-13H2,1-2H3
    • InChI Key: WWZRYUDELPAODL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1CN(C(=O)OCC1C=CC=CC=1)CC2(C)C

Computed Properties

  • Exact Mass: 373.06774g/mol
  • Monoisotopic Mass: 373.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.5Ų

Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28301234-1g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0
1g
$1714.0 2023-09-07
Enamine
EN300-28301234-5g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0
5g
$4972.0 2023-09-07
Enamine
EN300-28301234-10g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0
10g
$7373.0 2023-09-07
Enamine
EN300-28301234-0.05g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
0.05g
$1440.0 2025-03-19
Enamine
EN300-28301234-0.1g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
0.1g
$1508.0 2025-03-19
Enamine
EN300-28301234-0.25g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
0.25g
$1577.0 2025-03-19
Enamine
EN300-28301234-0.5g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
0.5g
$1646.0 2025-03-19
Enamine
EN300-28301234-1.0g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
1.0g
$1714.0 2025-03-19
Enamine
EN300-28301234-2.5g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
2.5g
$3362.0 2025-03-19
Enamine
EN300-28301234-5.0g
benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2680834-70-0 95.0%
5.0g
$4972.0 2025-03-19

Additional information on Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680834-70-0)

Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680834-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are widely studied for their bioactive potential. The presence of a bromine substituent at the 8-position and a benzyl carboxylate group at the 2-position makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for tetrahydroisoquinoline-based compounds has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in the 8-bromo substitution pattern, as it offers enhanced reactivity for further functionalization. The 4,4-dimethyl moiety adds steric stability, making the compound suitable for catalytic transformations. These features align with current trends in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

The compound’s CAS number 2680834-70-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure has been characterized using advanced techniques like NMR spectroscopy and mass spectrometry, confirming high purity and consistency. This level of characterization is essential for applications in high-throughput screening and medicinal chemistry, where reproducibility is paramount.

One of the most searched questions related to this compound is: "What are the synthetic routes for Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate?" The answer lies in multi-step organic synthesis, often starting from commercially available isoquinoline precursors. Key steps include electrophilic bromination, reductive amination, and esterification, with yields optimized through modern catalytic methods. Such details are highly sought after by chemists exploring structure-activity relationships (SAR) in drug design.

Another trending topic is the compound’s role in peptide mimetics and small-molecule inhibitors. Its rigid tetrahydroisoquinoline scaffold mimics natural alkaloids, making it a candidate for targeting enzymes and receptors. This aligns with the growing interest in fragment-based drug discovery (FBDD), where modular building blocks like this compound are invaluable. Discussions on platforms like ResearchGate and PubMed highlight its potential in oncology and neurology research.

From an industrial perspective, Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is often procured by custom synthesis providers due to its niche application scope. Suppliers emphasize GMP compliance and scalability, addressing the needs of preclinical development. The compound’s stability under ambient conditions also makes it a practical choice for long-term storage, a frequently asked concern among buyers.

Environmental and safety considerations are also part of the discourse. While not classified as hazardous, proper handling protocols for bromo-substituted compounds are recommended. This reflects the broader shift toward responsible chemical management in labs and industries. Analytical data sheets (e.g., HPLC chromatograms) and COA (Certificate of Analysis) documents are typically provided to ensure transparency.

In summary, Benzyl 8-bromo-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680834-70-0) represents a versatile tool for researchers exploring heterocyclic chemistry and drug-like scaffolds. Its synthesis, applications, and commercial availability continue to evolve, driven by interdisciplinary innovation. For those seeking deeper insights, peer-reviewed journals and patent literature offer extensive case studies on its utility.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd